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Compound of Interest

Compound Name: 2-Cyclohexylethyl acetate

CAS No.: 21722-83-8

Cat. No.: B1585504

Get Quote

Abstract: This in-depth technical guide provides a comprehensive overview of 2-
Cyclohexylethyl acetate, a significant fragrance ingredient utilized in the cosmetics industry. It

elaborates on the molecule's chemical characteristics, synthesis processes, safety profile, and

its application in various cosmetic formulations. This document is intended for an audience of

researchers, cosmetic chemists, and regulatory professionals who require a thorough

understanding of this key fragrance material.

Introduction and Chemical Identity
2-Cyclohexylethyl acetate is a synthetic fragrance ingredient prized for its fresh, fruity, and

subtly floral aroma, often described with notes of apple, pear, and a hint of rose.[1][2] Its

chemical stability and pleasant olfactory profile make it a versatile component in a broad

spectrum of cosmetic and personal care products.[2]

Chemically, it is the acetate ester of 2-cyclohexylethanol. Its identity is established by several

key identifiers:
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Identifier Value Source

Chemical Name 2-Cyclohexylethyl acetate [3][4][5]

INCI Name
2-CYCLOHEXYLETHYL

ACETATE
[4]

CAS Number 21722-83-8 [1][3][4]

EINECS Number 244-543-3 [4]

Chemical Formula C10H18O2 [4][5]

Molecular Weight 170.25 g/mol [4]

The molecular structure of 2-Cyclohexylethyl acetate is depicted in the diagram below.

Figure 1: Chemical Structure of 2-Cyclohexylethyl acetate.

Synthesis and Manufacturing
The industrial production of 2-Cyclohexylethyl acetate is primarily achieved through the

esterification of 2-cyclohexylethanol with either acetic anhydride or acetic acid. This reaction is

a classic example of Fischer esterification.

Reaction Principle: The fundamental mechanism involves the nucleophilic attack of the

hydroxyl group of 2-cyclohexylethanol on the carbonyl carbon of the acetylating agent. To

enhance the reaction rate, a strong acid catalyst, such as sulfuric acid or p-toluenesulfonic

acid, is typically employed. The catalyst protonates the carbonyl oxygen, increasing the

electrophilicity of the carbonyl carbon and facilitating the departure of the leaving group.

A generalized workflow for the synthesis process is illustrated below.
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Figure 2: Generalized Synthesis Workflow for 2-Cyclohexylethyl acetate.

Exemplary Laboratory-Scale Synthesis Protocol:
Reactor Charging: A suitable reaction vessel (e.g., a 1 L, three-necked, round-bottom flask)

is equipped with a mechanical stirrer, a thermometer, and a reflux condenser. It is then

charged with 2-cyclohexylethanol (1.0 mole), acetic anhydride (1.1 moles), and a catalytic

amount of concentrated sulfuric acid (e.g., 0.5 mL).

Reaction Execution: The reaction mixture is heated to a temperature of 80-90°C while being

continuously stirred. The progress of the esterification is monitored using an appropriate

analytical technique, such as gas chromatography (GC), until the starting alcohol is

consumed, which typically takes 2-4 hours.

Work-up and Neutralization: Upon completion, the mixture is allowed to cool to ambient

temperature. It is then carefully poured into a separatory funnel that contains a saturated

solution of sodium bicarbonate to neutralize the remaining acid catalyst and any unreacted

acetic anhydride.

Extraction and Washing: The aqueous layer is extracted multiple times with a suitable

organic solvent, such as ethyl acetate. The combined organic layers are subsequently

washed with brine to remove any residual water-soluble impurities.

Drying and Purification: The organic phase is dried over an anhydrous drying agent like

magnesium sulfate and then filtered. The solvent is removed via rotary evaporation, and the

resulting crude product is purified by fractional distillation under reduced pressure to yield

high-purity 2-Cyclohexylethyl acetate.

Safety and Toxicological Profile
The safety of fragrance ingredients is a critical aspect of cosmetic science. 2-Cyclohexylethyl
acetate has undergone safety assessments by authoritative bodies such as the Research

Institute for Fragrance Materials (RIFM).

A summary of key toxicological data is presented in the following table:
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Toxicological Endpoint Result Source

Acute Oral Toxicity (LD50)
Data on analogous structures

suggest low toxicity
[6]

Acute Dermal Toxicity (LD50)
Data on analogous structures

suggest low toxicity
[6]

Skin Irritation
Not expected to be a

significant skin irritant
[6]

Skin Sensitization

No safety concerns for skin

sensitization under current use

levels

[6]

Phototoxicity/Photoallergenicit

y

Not expected to be

photoirritating or

photoallergenic

[6]

Genotoxicity Not genotoxic [6][7]

The RIFM Expert Panel has concluded that similar fragrance materials are safe for use in

cosmetic products at their current levels of use.[6] The exposure level for cyclohexaneethyl

acetate is below the Cramer Class I Threshold of Toxicological Concern (TTC) value for

inhalation exposure local effects.[8]

Application in Cosmetic Formulations
The versatility and stability of 2-Cyclohexylethyl acetate make it a valuable ingredient in a

wide array of cosmetic products.[2]

Fragrance Profile and Blending: Its fresh, sweet, fruity-floral character allows it to act as a

blender and a fixative in various fragrance compositions.[1] It can introduce a natural-smelling

fruitiness to floral bouquets or provide a bright top note to citrus and green fragrances.[2]

Stability and Performance:

pH Stability: It demonstrates good stability in the typical pH range of cosmetic formulations.
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Oxidative Stability: The saturated cyclohexyl ring imparts good oxidative stability, which helps

to prevent discoloration and the development of off-odors in the final product.

Substantivity: With its moderate volatility, it possesses a reasonable substantivity on the skin,

contributing to the persistence of the fragrance.

Recommended Use Levels: The concentration of 2-Cyclohexylethyl acetate in a finished

product is dependent on the desired fragrance intensity and the overall composition of the

product. It is used in a variety of personal care, cosmetic, and household products.[2]

Conclusion
2-Cyclohexylethyl acetate is a well-established and safe fragrance ingredient with a desirable

and versatile aroma profile. Its straightforward synthesis, favorable toxicological profile, and

good stability in cosmetic formulations make it a valuable tool for fragrance chemists and

cosmetic formulators. The continued safe use of this ingredient in the cosmetics industry is

ensured by adherence to the standards set by organizations like IFRA and the safety

assessments conducted by RIFM.
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194, 114989.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1585504?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585504?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

